Cas no 2361657-25-0 (N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide)

• Product Name: N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide
• CAS No: 2361657-25-0
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5412785
• PubChem ID: 139020302
• Update Time: 2025-07-01

N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576847
• N-[4-(Cyclopropylmethoxy)-2-fluorophenyl]prop-2-enamide
• 2361657-25-0
• Z2517214565
• N-[4-(Cyclopropylmethoxy)-2-fluorophenyl]-2-propenamide
• N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide

• Inchi： 1S/C13H14FNO2/c1-2-13(16)15-12-6-5-10(7-11(12)14)17-8-9-3-4-9/h2,5-7,9H,1,3-4,8H2,(H,15,16)
• InChI Key： ZCSMAXVWRDBLRU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC2CC2)C=C1F)(=O)C=C

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 380.1±42.0 °C(Predicted)
• pka: 11.98±0.70(Predicted)

Additional information on N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide

N-4-(Cyclopropylmethoxy)-2-Fluorophenylprop-2-enamide: A Comprehensive Overview

N-4-(Cyclopropylmethoxy)-2-fluorophenylprop-2-enamide, with the CAS number 2361657-25-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a cyclopropylmethoxy group with a fluorophenyl moiety, making it a versatile building block for various chemical reactions and biological assays.

Recent studies have highlighted the importance of cyclopropylmethoxy groups in enhancing the pharmacokinetic properties of drugs. The presence of this group in N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide suggests that it may exhibit improved bioavailability and stability, which are critical factors in drug design. Additionally, the fluorophenyl component is known to contribute to the compound's lipophilicity, potentially enhancing its ability to cross biological membranes and interact with target receptors.

The prop-2-enamide moiety in this compound adds another layer of complexity to its structure. This functional group is known for its ability to participate in hydrogen bonding, which can influence the compound's solubility and binding affinity. Recent research has demonstrated that such amide functionalities can be exploited to design molecules with high specificity for certain biological targets, making N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide a promising candidate for further investigation.

From a synthetic perspective, N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide can be synthesized through a variety of methods, including nucleophilic substitution and coupling reactions. The synthesis pathway typically involves the preparation of intermediate compounds, such as cyclopropylmethoxy derivatives and fluorophenyl precursors, which are then combined under specific reaction conditions to yield the final product. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide has shown potential in several areas. For instance, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule in drug discovery programs targeting various diseases. Recent studies have also investigated its ability to modulate enzyme activity and cellular signaling pathways, providing valuable insights into its potential therapeutic applications.

Moreover, the compound's unique structure makes it an excellent candidate for further chemical modifications. By altering the substituents on the cyclopropylmethoxy or fluorophenyl groups, researchers can explore a wide range of structural analogs with diverse biological activities. This flexibility underscores the importance of N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide as a versatile platform for chemical innovation.

In conclusion, N-4-(cyclopropylmethoxy)-2-fluorophenylprop-2-enamide is a compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for exploring new frontiers in organic chemistry and pharmacology.